Premnaspirodiene

• Molecular Formula: C15H24
• Molecular Weight: 204.35 g/mol
• IUPAC Name: (3R,5S,6R)-6,10-dimethyl-3-prop-1-en-2-ylspiro[4.5]dec-9-ene
• InChI: InChI=1S/C15H24/c1-11(2)14-8-9-15(10-14)12(3)6-5-7-13(15)4/h6,13-14H,1,5,7-10H2,2-4H3/t13-,14-,15-/m1/s1
• InChI Key: WEZDOYDDKIHCLM-RBSFLKMASA-N
• Isomeric SMILES: C[C@@H]1CCC=C([C@]12CC[C@H](C2)C(=C)C)C
• SMILES: CC1CCC=C(C12CCC(C2)C(=C)C)C

Description

Premnaspirodiene is a spiro compound that is vetispirane that has been dehydrogenated to introduce a double bond position 6-7 and in which the isopropyl subsbstituent has been replaced by a prop-1-en-2-yl group (the 2R,5S,10R isomer). It has a role as a plant metabolite. It is a spiro compound and a sesquiterpene. It derives from a hydride of a vetispirane.

Scientific Research Applications

• Spirolepechinene and Premnaspirodiene Isolation : A study isolated spirolepechinene, a sesquiterpene hydrocarbon, along with the previously described spirovetivane premnaspirodiene from Lepechinia bullata, a plant species. This research contributes to understanding the chemical composition of this plant and its potential applications in various fields (Eggers, Sinnwell, & Stahl-Biskup, 1999).

• Premnas Computational Framework : A computational framework named Premnas was proposed to interpret perturbational data in LINC L1000 CMap. This approach is significant for understanding therapeutic pathways and biological processes associated with drugs and diseases (Hsieh, Tu, & Hung, 2022).

• Phytochemical Research on Genus Premna : Research on the genus Premna, which includes compounds like premnaspirodiene, has shown that these plants have significant antimicrobial, antioxidant, anti-inflammatory, and immunomodulatory properties. This highlights their potential as sources of pharmaceutical agents (Dianita & Jantan, 2017).

• Role of Premnaspirodiene Oxygenase : A study characterized premnaspirodiene oxygenase, a cytochrome P450 enzyme, which plays a key role in converting premnaspirodiene to solavetivone, a potent antifungal compound. This finding is significant for understanding plant defense mechanisms and could have implications in developing antifungal agents (Takahashi et al., 2007).

• Yeast as a Terpene Production Platform : Yeast strains were engineered to accumulate high levels of premnaspirodiene, demonstrating the potential of using yeast as a production platform for valuable terpenes like premnaspirodiene. This study is relevant for biotechnological applications in producing compounds of interest (Zhuang & Chappell, 2015).

• Biosynthetic Fuels from Premnaspirodiene : Research has shown that hydrogenated premnaspirodiene can be used to create high-density fuels. This work intersects with metabolic engineering and heterogeneous catalysis, offering new avenues for renewable fuel production (Harvey et al., 2014).